Cas no 852144-70-8 (N-(4-bromophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 852144-70-8
• MF: C₂₁H₂₀BrN₅O₂S
• MW: 486.384801864624
• CID: 5924551
• PubChem ID: 4606090
• Update Time: 2025-08-05

N-(4-bromophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-bromophenyl)acetamide
• Acetamide, N-(4-bromophenyl)-2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]thio]-
• 852144-70-8
• F0653-0287
• N-(4-bromophenyl)-2-{[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• AKOS024592296
• N-(4-bromophenyl)-2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• N-(4-bromophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C21H20BrN5O2S/c1-29-11-10-27-20(17-12-23-18-5-3-2-4-16(17)18)25-26-21(27)30-13-19(28)24-15-8-6-14(22)7-9-15/h2-9,12,23H,10-11,13H2,1H3,(H,24,28)
• InChI Key： HDFHMPRLOIAOSK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CSC1N(CCOC)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Computed Properties

• Exact Mass: 485.05211g/mol
• Monoisotopic Mass: 485.05211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 12.11±0.70(Predicted)

Additional information on N-(4-bromophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Professional Introduction to N-(4-bromophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 852144-70-8)

N-(4-bromophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 852144-70-8, represents a convergence of advanced synthetic methodologies and biological activity exploration. Its molecular structure incorporates multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The core structure of N-(4-bromophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide features a brominated phenyl ring, which is a common moiety in many bioactive molecules due to its ability to modulate receptor binding and metabolic stability. The presence of the indole ring system further enhances its potential biological relevance, as indole derivatives are well-documented for their diverse pharmacological effects. Specifically, the 5-(1H-indol-3-yl) substituent suggests possible interactions with serotonergic and other neurotransmitter systems, which are crucial in the treatment of neurological and psychiatric disorders.

In addition to these key structural components, the compound incorporates a 4H-1,2,4-triazole ring linked through a sulfanyl group. The 1,2,4-triazole scaffold is known for its versatility in medicinal chemistry, often serving as a core structure in antiviral, antibacterial, and anti-inflammatory agents. The sulfanyl linkage not only introduces a polar region that can enhance solubility but also provides a site for further chemical modification. This structural complexity makes N-(4-bromophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide an intriguing molecule for synthetic chemists and biologists alike.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been instrumental in predicting the binding affinity of this compound to various biological targets. Preliminary simulations suggest that N-(4-bromophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide may interact with enzymes and receptors involved in pain modulation and neuroprotection. These findings align with ongoing research into novel therapeutics for chronic pain conditions and neurodegenerative diseases.

The methoxyethyl group attached to the triazole ring adds another layer of complexity to the molecule's pharmacological profile. This substituent can influence both the electronic properties of the ring and its interaction with biological membranes. In drug design, such modifications are often employed to optimize pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the methoxy group may also contribute to the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) drugs.

In vitro studies have begun to explore the biological activity of N-(4-bromophenyl)-2-{5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide across various cell lines. Initial results indicate potential inhibitory effects on certain kinases and enzymes implicated in cancer progression. The bromophenyl moiety is particularly noteworthy in this context, as brominated aromatic compounds have shown promise in oncology due to their ability to disrupt signaling pathways involved in cell proliferation and survival. Further investigation into its mechanism of action could uncover novel therapeutic strategies for cancer treatment.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful regioselective functionalization and protection-deprotection strategies to achieve the desired architecture. Modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct key bonds efficiently. These advances not only streamline the synthesis but also allow for greater scalability and cost-effectiveness, which are essential considerations for pharmaceutical development.

The pharmaceutical industry is increasingly recognizing the importance of interdisciplinary collaboration between chemists, biologists, and clinicians. N-(4-bromophenyl)-2-{5-(1H-indol-3-y l)-4-(2-methoxyethyl)-4H-1,2,4-triazol -3 -y l s u l f any l } acet am ide exemplifies this trend by integrating structural complexity with potential biological activity. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a pivotal role in shaping future treatment paradigms.

The future prospects for N-(4-bromophenyl)-2-{5-(1H-indol -3 -y l ) - 4 - ( 2 - m e t h o x y e t h y l ) - 4 H - 1 , 2 , 4 - t r i az o l - 3 - y l s u l f any l } acet am ide are promising given its unique structural features and preliminary biological data. Ongoing studies aim to elucidate its full pharmacological profile through comprehensive in vitro and in vivo assays. Collaborative efforts between academic researchers and industry partners will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.